N-[2-(4-methoxyphenyl)ethyl]-4-methyl-3-nitrobenzenesulfonamide

• IUPAC Name: N-[2-(4-methoxyphenyl)ethyl]-4-methyl-3-nitrobenzenesulfonamide
• InChI: InChI=1S/C16H18N2O5S/c1-12-3-8-15(11-16(12)18(19)20)24(21,22)17-10-9-13-4-6-14(23-2)7-5-13/h3-8,11,17H,9-10H2,1-2H3
• InChI Key: UYRHRDXLBFZQSZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)S(=O)(=O)NCCC2=CC=C(C=C2)OC)[N+](=O)[O-]
• Molecular Formula: C16H18N2O5S
• Molecular Weight: 350.4 g/mol

Description

N-[2-(4-methoxyphenyl)ethyl]-4-methyl-3-nitrobenzenesulfonamide, also known as MNBS, is a chemical compound that has been widely used in scientific research. MNBS is a sulfonamide derivative that has shown potential as an inhibitor of carbonic anhydrase enzymes, which play a crucial role in various physiological processes.

Scientific Research Applications

N-[2-(4-methoxyphenyl)ethyl]-4-methyl-3-nitrobenzenesulfonamide has been extensively studied for its potential as an inhibitor of carbonic anhydrase enzymes. Carbonic anhydrases are enzymes that catalyze the reversible conversion of carbon dioxide to bicarbonate ions and protons. These enzymes play a crucial role in various physiological processes, including acid-base balance, respiration, and bone resorption. Inhibition of carbonic anhydrases has been shown to have therapeutic potential in the treatment of various diseases, including glaucoma, epilepsy, and cancer.

Mechanism of Action

N-[2-(4-methoxyphenyl)ethyl]-4-methyl-3-nitrobenzenesulfonamide inhibits carbonic anhydrases by binding to the active site of the enzyme, thereby preventing the conversion of carbon dioxide to bicarbonate ions and protons. The mechanism of action of N-[2-(4-methoxyphenyl)ethyl]-4-methyl-3-nitrobenzenesulfonamide is similar to that of other sulfonamide-based carbonic anhydrase inhibitors.
Biochemical and Physiological Effects:
N-[2-(4-methoxyphenyl)ethyl]-4-methyl-3-nitrobenzenesulfonamide has been shown to have a potent inhibitory effect on carbonic anhydrases, with IC50 values in the low micromolar range. In addition, N-[2-(4-methoxyphenyl)ethyl]-4-methyl-3-nitrobenzenesulfonamide has been shown to have good selectivity for certain carbonic anhydrase isoforms, including CA IX and XII, which are overexpressed in various types of cancer. N-[2-(4-methoxyphenyl)ethyl]-4-methyl-3-nitrobenzenesulfonamide has also been shown to have good stability and solubility in aqueous solutions, making it suitable for use in biochemical assays and in vivo studies.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[2-(4-methoxyphenyl)ethyl]-4-methyl-3-nitrobenzenesulfonamide in lab experiments is its potent inhibitory effect on carbonic anhydrases, which makes it a useful tool for studying the physiological and pathological roles of these enzymes. In addition, N-[2-(4-methoxyphenyl)ethyl]-4-methyl-3-nitrobenzenesulfonamide has good selectivity for certain carbonic anhydrase isoforms, which allows for more specific targeting of these enzymes in various disease states. However, one of the limitations of using N-[2-(4-methoxyphenyl)ethyl]-4-methyl-3-nitrobenzenesulfonamide is its relatively high cost compared to other carbonic anhydrase inhibitors.

Future Directions

There are several future directions for research on N-[2-(4-methoxyphenyl)ethyl]-4-methyl-3-nitrobenzenesulfonamide. One area of interest is the development of N-[2-(4-methoxyphenyl)ethyl]-4-methyl-3-nitrobenzenesulfonamide-based prodrugs, which could improve the pharmacokinetic properties of the compound and enhance its efficacy in vivo. Another area of interest is the use of N-[2-(4-methoxyphenyl)ethyl]-4-methyl-3-nitrobenzenesulfonamide as a tool for studying the role of carbonic anhydrases in various disease states, including cancer and neurological disorders. Finally, the development of N-[2-(4-methoxyphenyl)ethyl]-4-methyl-3-nitrobenzenesulfonamide-based imaging agents could provide a non-invasive method for detecting and monitoring carbonic anhydrase activity in vivo.
Conclusion:
In conclusion, N-[2-(4-methoxyphenyl)ethyl]-4-methyl-3-nitrobenzenesulfonamide is a sulfonamide derivative that has shown potential as an inhibitor of carbonic anhydrase enzymes. N-[2-(4-methoxyphenyl)ethyl]-4-methyl-3-nitrobenzenesulfonamide has been extensively studied for its scientific research applications, including its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions. Further research on N-[2-(4-methoxyphenyl)ethyl]-4-methyl-3-nitrobenzenesulfonamide could lead to the development of new therapies for various diseases and provide valuable insights into the physiological and pathological roles of carbonic anhydrases.